Cas no 2229538-68-3 (O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine
• CAS No: 2229538-68-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5856764
• PubChem ID: 165762971
• Update Time: 2025-06-08

O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine
• EN300-1759526
• O-[2-methyl-2-(2-methylpyridin-3-yl)propyl]hydroxylamine
• 2229538-68-3

• Inchi： 1S/C10H16N2O/c1-8-9(5-4-6-12-8)10(2,3)7-13-11/h4-6H,7,11H2,1-3H3
• InChI Key： REQZINYZSISMOB-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1=CC=CN=C1C)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine

Comprehensive Overview of O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine (CAS No. 2229538-68-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine (CAS No. 2229538-68-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its hydroxylamine functional group and 2-methylpyridine moiety, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular structure, combining a propyl linker with a methyl-substituted pyridine, offers versatility in chemical modifications, making it a valuable intermediate in drug discovery and material science.

The growing demand for N-heterocyclic compounds in medicinal chemistry has placed O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine under the spotlight. Recent studies highlight its role as a precursor in the synthesis of small-molecule inhibitors and ligands for biological targets. Researchers are particularly intrigued by its potential to modulate enzyme activity or serve as a building block for biocompatible materials. With the rise of AI-driven drug design and computational chemistry, this compound's structural features align well with modern high-throughput screening methodologies, further enhancing its relevance in contemporary research.

From an industrial perspective, CAS No. 2229538-68-3 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly routes to produce such intermediates. The compound's stability under mild conditions makes it a candidate for catalytic processes and flow chemistry applications, addressing the need for reduced waste and energy consumption. Additionally, its compatibility with microwave-assisted synthesis techniques aligns with the trend toward faster, more efficient reaction optimization.

In the realm of life sciences, O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine has been investigated for its potential interactions with neurotransmitter receptors and metabolic enzymes. While not yet a household name in therapeutics, its structural analogs have shown promise in preclinical studies for conditions related to oxidative stress and cellular signaling. This has led to increased searches for "hydroxylamine derivatives in medicine" and "pyridine-based bioactive compounds" across academic databases and search engines.

The compound's nomenclature, O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine, reflects its IUPAC naming conventions, which are critical for accurate chemical database indexing. Its CAS registry number (2229538-68-3) ensures unambiguous identification in global chemical inventories. For synthetic chemists, understanding its reaction selectivity and protecting group strategies is essential, especially when designing multi-step syntheses for complex molecules. Recent publications have also explored its use in metal-organic frameworks (MOFs) and coordination chemistry, expanding its utility beyond traditional organic synthesis.

As the scientific community continues to explore structure-activity relationships (SAR), O-2-methyl-2-(2-methylpyridin-3-yl)propylhydroxylamine serves as a compelling case study. Its balanced lipophilicity and hydrogen-bonding capacity make it a versatile scaffold for medicinal chemistry optimization. With advancements in cryo-EM and X-ray crystallography, researchers can now visualize its binding modes with greater precision, fueling further innovation. This compound exemplifies how tailored molecular design can bridge gaps between chemical synthesis and biological application, answering frequent queries about "next-generation chemical tools" in online forums and research communities.